Cas no 502633-95-6 (1-Piperidinecarboxylicacid, 2-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (2S)-)
502633-95-6 structure
Product Name:1-Piperidinecarboxylicacid, 2-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (2S)-
CAS No:502633-95-6
MF:C13H26N2O2
MW:242.357743740082
CID:365824
PubChem ID:53249195
Update Time:2025-04-19
1-Piperidinecarboxylicacid, 2-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarboxylicacid, 2-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (2S)-
- tert-butyl 2-[(dimethylamino)methyl]piperidine-1-carboxylate
- (S)-TERT-BUTYL 2-((DIMETHYLAMINO)METHYL)PIPERIDINE-1-CARBOXYLATE
- 2-[(dimethylamino)methyl]-1-piperidinecarboxylic acid tert-butyl ester
- A828038
- AKOS015950918
- 1-Piperidinecarboxylicacid,2-[(dimethylamino)methyl]-,1,1-dimethylethyl ester,(2S)-
- 502633-95-6
-
- Inchi: 1S/C13H26N2O2/c1-13(2,3)17-12(16)15-9-7-6-8-11(15)10-14(4)5/h11H,6-10H2,1-5H3/t11-/m0/s1
- InChI Key: QFMAJVFKERAZEL-NSHDSACASA-N
- SMILES: O(C(C)(C)C)C(N1CCCC[C@H]1CN(C)C)=O
Computed Properties
- Exact Mass: 242.19900
- Monoisotopic Mass: 242.199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 32.8Ų
Experimental Properties
- Density: 0.985±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (3.9 g/l) (25 º C),
- PSA: 32.78000
- LogP: 2.27550
1-Piperidinecarboxylicacid, 2-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (2S)- Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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